Cas no 176910-22-8 (5-Benzofuranol,2-ethoxy-2,3-dihydro-4,7-dimethyl-)

5-Benzofuranol,2-ethoxy-2,3-dihydro-4,7-dimethyl- structure
176910-22-8 structure
Product Name:5-Benzofuranol,2-ethoxy-2,3-dihydro-4,7-dimethyl-
CAS No:176910-22-8
MF:C12H16O3
MW:208.253643989563
CID:112493
PubChem ID:15194341
Update Time:2025-04-18

5-Benzofuranol,2-ethoxy-2,3-dihydro-4,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Benzofuranol,2-ethoxy-2,3-dihydro-4,7-dimethyl-
    • 2-ethoxy-4,7-dimethyl-2,3-dihydro-1-benzofuran-5-ol
    • 5-Benzofuranol,2-ethoxy-2,3-dihydro-4,7-dimethyl-(9CI)
    • 176910-22-8
    • 2-Ethoxy-4,7-dimethyl-2,3-dihydrobenzofuran-5-ol
    • 5-benzo[b]furanol,2-ethoxy-2,3-dihydro-4,7-dimethyl-
    • Inchi: 1S/C12H16O3/c1-4-14-11-6-9-8(3)10(13)5-7(2)12(9)15-11/h5,11,13H,4,6H2,1-3H3
    • InChI Key: XHVZEBQSQFLHEG-UHFFFAOYSA-N
    • SMILES: O1C2C(C)=CC(=C(C)C=2CC1OCC)O

Computed Properties

  • Exact Mass: 208.10998
  • Monoisotopic Mass: 208.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.69

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